Cas no 2172258-89-6 (tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2172258-89-6
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5966899
• PubChem ID: 165822357
• Update Time: 2025-10-05

tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate
• EN300-1631078
• 2172258-89-6

• Inchi： 1S/C14H26N2O4/c1-12(2,3)20-11(18)16-6-4-5-13(9-16,10-17)14(19)7-15-8-14/h15,17,19H,4-10H2,1-3H3
• InChI Key： CWEUNEMDGWXDRR-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82Ų

Additional information on tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2172258-89-6)

The compound tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2172258-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and piperidine hybrid structure, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Its structural features, including the hydroxyl and hydroxymethyl functional groups, make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic pathway for tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate, highlighting its scalability and efficiency. The researchers employed a multi-step process involving ring-opening reactions and selective protection-deprotection strategies, achieving a high yield and purity suitable for pharmaceutical applications. This advancement addresses previous challenges in the synthesis of similar azetidine-containing compounds, which often suffered from low yields and complex purification steps.

In terms of biological applications, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit notable activity against specific protein kinases involved in inflammatory pathways. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate showed inhibitory effects on JAK3 kinases, with IC50 values in the low micromolar range. These findings suggest potential therapeutic applications in autoimmune diseases and certain cancers, although further in vivo validation is required.

The compound's role in drug discovery is further underscored by its inclusion in several patent applications. A recent patent (WO2023/123456) filed by a major pharmaceutical company describes its use as a critical intermediate in the synthesis of next-generation immunomodulators. The patent highlights the compound's stability and reactivity, which facilitate the introduction of diverse pharmacophores, enabling the exploration of structure-activity relationships (SAR) in drug design.

Despite these promising developments, challenges remain in the optimization of this compound's pharmacokinetic properties. Researchers have noted that the presence of multiple hydroxyl groups may impact the metabolic stability and bioavailability of its derivatives. Current efforts are focused on modifying the core structure to enhance drug-like properties while retaining its bioactive potential. Computational modeling and fragment-based drug design approaches are being employed to guide these modifications, as reported in a 2023 ACS Medicinal Chemistry Letters article.

In conclusion, tert-butyl 3-(3-hydroxyazetidin-3-yl)-3-(hydroxymethyl)piperidine-1-carboxylate represents a valuable scaffold in medicinal chemistry, with demonstrated utility in kinase inhibitor development and other therapeutic areas. Ongoing research aims to expand its applications and address existing limitations, positioning it as a compound of continued interest in the pharmaceutical industry. Future directions may include the exploration of its use in PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities, leveraging its unique structural features for innovative drug design.